Cas no 1176335-26-4 (2-(3-Fluoro-2-methyl-4-nitrophenyl)acetonitrile)

• Product Name: 2-(3-Fluoro-2-methyl-4-nitrophenyl)acetonitrile
• CAS No: 1176335-26-4
• MF: C₉H₇FN₂O₂
• MW: 194.162485361099
• CID: 5693018
• PubChem ID: 57814515
• Update Time: 2023-10-13

2-(3-Fluoro-2-methyl-4-nitrophenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• (3-Fluoro-2-methyl-4-nitro-phenyl)-acetonitrile
• SCHEMBL2561184
• 2-(3-fluoro-2-methyl-4-nitrophenyl)acetonitrile
• JGWAMRKHUUDTBX-UHFFFAOYSA-N
• 1176335-26-4
• Benzeneacetonitrile, 3-fluoro-2-methyl-4-nitro-
• 2-(3-Fluoro-2-methyl-4-nitrophenyl)acetonitrile

• Inchi： 1S/C9H7FN2O2/c1-6-7(4-5-11)2-3-8(9(6)10)12(13)14/h2-3H,4H2,1H3
• InChI Key： JGWAMRKHUUDTBX-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(CC#N)=C1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 194.04915563g/mol
• Monoisotopic Mass: 194.04915563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.312±0.06 g/cm3(Predicted)
• Boiling Point: 363.5±37.0 °C(Predicted)